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Compound of Interest

Compound Name: BI-4394

Cat. No.: B606084 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of BI-4394, a potent and selective MMP-13 inhibitor. The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices.

Immediate Safety and Handling
When handling BI-4394, it is imperative to adhere to standard laboratory safety protocols. This

includes the use of personal protective equipment (PPE) such as safety glasses with side

shields, gloves, and a lab coat.[1] In case of accidental contact, follow these first aid measures:

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation develops or persists, seek medical attention.[1]

Eye Contact: Immediately rinse eyes with plenty of water, including under the eyelids. If

irritation develops or persists, seek medical attention.[1]

Ingestion: Rinse the mouth thoroughly with water and seek immediate medical attention.[1]

Inhalation: Move to an area with fresh air. If any discomfort continues, seek medical

attention.[1]

For accidental spills, absorb the spillage with a suitable absorbent material. Once the spill is

contained, flush the contaminated area thoroughly with water. Dispose of the absorbent
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material and any contaminated items as chemical waste.[1]

Proper Disposal Procedures for BI-4394
As a chemical compound used in research, BI-4394 must be disposed of in accordance with

institutional guidelines and local regulations for chemical waste. Do not dispose of BI-4394
down the drain or in regular trash.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste materials containing BI-4394, including unused compound, treated

solutions, and contaminated labware (e.g., pipette tips, tubes, flasks), in a designated and

clearly labeled chemical waste container.

For liquid waste, use a sealable, non-reactive container.

For solid waste, such as contaminated gloves or paper towels, use a designated solid

chemical waste container.

Labeling:

Clearly label the waste container with "Hazardous Waste" or "Chemical Waste" and list the

contents, including "BI-4394" and any solvents or other chemicals present.

Storage:

Store the waste container in a designated, secure area, such as a satellite accumulation

area or a central hazardous waste storage facility, away from incompatible materials.[1]

Keep the container tightly closed.[1]

Institutional Pickup:

Arrange for the disposal of the chemical waste through your institution's Environmental

Health and Safety (EHS) office or equivalent department. Follow their specific procedures

for waste pickup and disposal.
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Chemical and Physical Properties of BI-4394
The following table summarizes key quantitative data for BI-4394.

Property Value

Molecular Weight 446.5 g/mol [2]

IC50 for MMP-13 1 nM[3][4][5]

Solubility in DMSO 10 mM[2]

Storage Temperature -20°C for 1 month, -80°C for 6 months[4]

BI-4394 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of BI-
4394 waste.
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Caption: Workflow for the proper disposal of BI-4394 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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